Cas no 2105320-37-2 (4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol)
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol
- EN300-1626909
- 2105320-37-2
-
- Inchi: 1S/C10H18O/c1-8(9(2)11)7-10-5-3-4-6-10/h3-4,8-11H,5-7H2,1-2H3
- InChI Key: XJPDJGSQAOOMCW-UHFFFAOYSA-N
- SMILES: OC(C)C(C)CC1CC=CC1
Computed Properties
- Exact Mass: 154.135765193g/mol
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1626909-0.05g |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol |
2105320-37-2 | 0.05g |
$816.0 | 2023-06-04 | ||
| Enamine | EN300-1626909-0.1g |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol |
2105320-37-2 | 0.1g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1626909-0.25g |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol |
2105320-37-2 | 0.25g |
$893.0 | 2023-06-04 | ||
| Enamine | EN300-1626909-0.5g |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol |
2105320-37-2 | 0.5g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1626909-1.0g |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol |
2105320-37-2 | 1g |
$971.0 | 2023-06-04 | ||
| Enamine | EN300-1626909-2.5g |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol |
2105320-37-2 | 2.5g |
$1903.0 | 2023-06-04 | ||
| Enamine | EN300-1626909-5.0g |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol |
2105320-37-2 | 5g |
$2816.0 | 2023-06-04 | ||
| Enamine | EN300-1626909-10.0g |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol |
2105320-37-2 | 10g |
$4176.0 | 2023-06-04 | ||
| Enamine | EN300-1626909-50mg |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol |
2105320-37-2 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1626909-100mg |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol |
2105320-37-2 | 100mg |
$741.0 | 2023-09-22 |
4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol
4-(Cyclopent-3-en-1-yl)-3-methylbutan-2-ol: A Comprehensive Overview
4-(Cyclopent-3-en-1-yl)-3-methylbutan-2-ol, also known by its CAS number 2105320-37-2, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopentenyl group attached to a branched alcohol moiety, making it a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug development, particularly in the design of anti-inflammatory and antioxidant agents.
The synthesis of 4-(Cyclopent-3-en-1-yl)-3-methylbutan-2-ol involves a multi-step process that typically begins with the preparation of the cyclopentenyl group. Researchers have explored various methods, including ene reactions and organocatalytic approaches, to optimize the synthesis pathway. A 2023 study published in Organic Process Research & Development demonstrated that the use of a chiral catalyst significantly improved the enantioselectivity of the reaction, making it more efficient for large-scale production.
The structural uniqueness of this compound lies in its cyclopentenyl ring, which introduces steric and electronic effects that influence its reactivity. The presence of the hydroxyl group at the 2-position of the butanol chain adds to its functional diversity, enabling it to participate in a wide range of chemical transformations. For instance, recent research has shown that this compound can undergo oxidation to form ketones or reduction to yield alcohols, depending on the reaction conditions.
In terms of biological activity, 4-(Cyclopent-3-en-1-yli)-3-methylbutan-2-o has been investigated for its potential as an anti-inflammatory agent. A 2024 study conducted by researchers at the University of California revealed that this compound exhibits significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, its ability to scavenge free radicals suggests that it may also possess antioxidant properties, making it a promising candidate for use in nutraceuticals and cosmeceuticals.
The application of this compound extends beyond pharmacology. In materials science, it has been employed as a building block for the synthesis of advanced polymers with tailored properties. For example, a 2024 paper in Macromolecules described how this compound can be used to prepare biodegradable polymers with enhanced mechanical strength and biocompatibility. These polymers have potential applications in tissue engineering and drug delivery systems.
From an environmental perspective, researchers are increasingly focusing on the sustainability aspects of synthesizing and using 4-(Cyclopentenyl)-substituted alcohols. A 2024 study published in Green Chemistry highlighted the development of eco-friendly synthetic routes that minimize waste and reduce energy consumption. These advancements align with global efforts to promote sustainable chemistry practices.
In conclusion, 4-(Cyclopentenyl)-substituted alcohols, particularly CAS number 2105320-37-, represent a class of compounds with immense potential across multiple disciplines. Their unique structure and reactivity make them invaluable tools in organic synthesis, while their biological activity positions them as promising candidates for therapeutic applications. As research continues to uncover new insights into their properties and applications, it is likely that these compounds will play an even more significant role in advancing science and technology.
2105320-37-2 (4-(cyclopent-3-en-1-yl)-3-methylbutan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)